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Compound of Interest

Compound Name: 5-Bromobenzofuran-3(2H)-one

Cat. No.: B1278996

For researchers and professionals in drug development, the safe handling of chemical
reagents is paramount. This document provides immediate and essential safety, operational,
and disposal guidance for 5-Bromobenzofuran-3(2H)-one.

Chemical Identifier Information

Identifier Value

Chemical Name 5-Bromobenzofuran-3(2H)-one
CAS Number 54450-20-3

Molecular Formula CsHsBrO2[1]

Molecular Weight 213.03 g/mol [2]

Physical Form Solid[1]

Hazard ldentification and Personal Protective Equipment (PPE)

While specific hazard data for 5-Bromobenzofuran-3(2H)-one is not extensively published, its
structure as a brominated heterocyclic compound necessitates a cautious approach. Based on
data for similar compounds, such as 5-bromobenzofuran, potential hazards may include skin,
eye, and respiratory irritation.[3][4][5] Therefore, a comprehensive suite of personal protective
equipment is mandatory.
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Recommended Personal Protective Equipment (PPE)

Category Item Specification Purpose
Protects against
Eye and Face ANSI 787.1 )
) Safety Goggles ] chemical splashes
Protection compliant[3] ] )
and airborne particles.
Provides full-face
) Worn over safety protection during
Face Shield

goggles[3]

splash-prone

procedures.

Hand Protection

Chemical-Resistant

Gloves

Disposable nitrile
gloves are suitable for

incidental contact.[3]

Prevents direct skin
contact with the

chemical.

Body Protection

Laboratory Coat

Flame-resistant
Nomex® or 100%
cotton is
recommended.[3]

Protects skin and
personal clothing from
contamination. Must
be fully buttoned.[3]

Full-Length Pants

Covers the lower body
to prevent skin

exposure.[3]

Closed-Toe Shoes

Made of a non-porous

material.[3]

Protects feet from
spills and falling
objects.[3]

Respiratory Protection

NIOSH-Approved

Respirator

Use with appropriate
cartridges for organic
vapors and

particulates.

Required when
handling the solid
outside of a certified
chemical fume hood
or if dust/aerosols are

generated.

Operational Plan: Step-by-Step Handling

Procedures
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Adherence to strict operational protocols is crucial to minimize exposure and prevent
contamination.

1. Engineering Controls:

e Chemical Fume Hood: All weighing, handling of the solid compound, and preparation of
solutions must be conducted within a certified chemical fume hood.[3]

2. Standard Operating Procedures:

o Preparation: Before beginning work, ensure the fume hood is clean and the work surface is
covered with disposable, absorbent bench paper.[3] Don all required PPE.

» Weighing and Transfer: Use anti-static weigh paper or a tared container to weigh the solid.[3]
A spatula should be used for all transfers to minimize dust generation.[3]

e Solution Preparation: When preparing solutions, slowly add the solid 5-Bromobenzofuran-
3(2H)-one to the solvent in an appropriate container within the fume hood.[3]

e Spill Management:

o Minor Spills: For small spills, wear appropriate PPE, cover the spill with an absorbent
material, and carefully sweep it into a designated hazardous waste container.[6] Clean the
area with a suitable solvent followed by soap and water.

o Major Spills: In the event of a large spill, evacuate the laboratory immediately and alert the
institution's emergency response team.

Disposal Plan: Waste Management Protocol

Chemical waste containing 5-Bromobenzofuran-3(2H)-one must be treated as hazardous
waste.

1. Waste Segregation and Collection:

e Solid Waste: All unused solid compound, contaminated weigh paper, and other solid
materials must be collected in a dedicated, clearly labeled hazardous waste container.[3]
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» Liquid Waste: Solutions containing the compound should be collected in a separate, labeled
hazardous waste container designated for halogenated organic solvents.[3]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a
designated hazardous waste stream.[3]

2. Storage and Disposal:

o Store waste containers in a designated, well-ventilated, and cool area, away from
incompatible materials.

e Consult your institution's Environmental Health and Safety (EHS) department for specific
waste classification and disposal procedures.[7] Do not dispose of this chemical down the
drain or in regular trash.[3]

Experimental Workflow
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Safe Handling Workflow for 5-Bromobenzofuran-3(2H)-one
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Caption: Logical workflow for the safe handling and disposal of 5-Bromobenzofuran-3(2H)-
one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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